molecular formula C21H18O3 B14172165 4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran CAS No. 922140-86-1

4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran

Cat. No.: B14172165
CAS No.: 922140-86-1
M. Wt: 318.4 g/mol
InChI Key: XDIHHVGJIANBCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is a chemical compound featuring a benzofuran core linked to a naphthalene system. This structure is of significant interest in organic and medicinal chemistry research, particularly as a synthetic intermediate or a building block for more complex molecules. The naphthalene moiety is a versatile and widely explored scaffold in drug discovery, with applications in developing therapeutics for various conditions, including cancer, infectious diseases, and inflammation (citation:5). Compounds with similar structural frameworks, such as 4,6-dimethoxy-2-(4-methoxyphenyl)-3-benzofuran, have been documented as key intermediates in the synthetic pathways toward potent bioactive natural products like Rocaglamide, which exhibits notable cytostatic and cytotoxic activity against human cancer cell lines (citation:2). Researchers can utilize this chemical as a precursor to explore structure-activity relationships or to synthesize novel analogs for pharmacological screening. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Properties

CAS No.

922140-86-1

Molecular Formula

C21H18O3

Molecular Weight

318.4 g/mol

IUPAC Name

4,6-dimethoxy-2-methyl-3-naphthalen-2-yl-1-benzofuran

InChI

InChI=1S/C21H18O3/c1-13-20(16-9-8-14-6-4-5-7-15(14)10-16)21-18(23-3)11-17(22-2)12-19(21)24-13/h4-12H,1-3H3

InChI Key

XDIHHVGJIANBCF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=C(O1)C=C(C=C2OC)OC)C3=CC4=CC=CC=C4C=C3

Origin of Product

United States

Biological Activity

4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is a compound belonging to the benzofuran family, which has gained attention due to its diverse biological activities. This article explores its pharmacological properties, including antitumor, analgesic, anti-inflammatory, and antimicrobial activities, supported by relevant data and case studies.

Chemical Structure

The molecular formula of 4,6-Dimethoxy-2-methyl-3-(naphthalen-2-yl)-1-benzofuran is C18H18O3C_{18}H_{18}O_3, with a structure characterized by a benzofuran core substituted with methoxy and methyl groups.

Antitumor Activity

Benzofuran derivatives have been extensively studied for their anticancer properties. Research indicates that compounds with a benzofuran nucleus can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

CompoundCell LineIC50 (μM)Inhibition Rate (%)
Compound 32A2780 (Ovarian)12-
Compound 33A2780 (Ovarian)11-
Compound 36K-562 (Leukemia)-56.84
Compound 36NCI-H460 (Lung)-80.92
Compound 36HCT-116 (Colon)-72.14

These findings suggest that the introduction of specific substituents at the C-2 position of the benzofuran significantly enhances cytotoxicity against cancer cells .

Analgesic Activity

The analgesic potential of similar benzofuran derivatives has been documented in animal models. For example, a study on a related compound demonstrated that it exhibited dose-dependent antinociceptive effects in various pain models, surpassing the efficacy of traditional analgesics like aspirin and acetaminophen. The compound was found to be significantly more potent than these common analgesics but less potent than morphine .

Anti-inflammatory Properties

Benzofurans have also shown promise in anti-inflammatory applications. The structure–activity relationship studies indicate that modifications on the benzofuran framework can lead to enhanced anti-inflammatory effects. Compounds with specific functional groups have been reported to inhibit pro-inflammatory cytokines and reduce edema in animal models .

Antimicrobial Activity

Research has highlighted the antimicrobial properties of benzofuran derivatives. Certain compounds have demonstrated effectiveness against a range of bacterial and fungal strains. A study reported that modified benzofurans displayed significant antibacterial activity, indicating their potential as therapeutic agents in treating infections .

Case Studies

  • Anticancer Efficacy : A series of benzofuran derivatives were synthesized and tested against the National Cancer Institute's panel of human cancer cell lines. The results indicated that several compounds exhibited promising growth inhibition rates across multiple cancer types, emphasizing the therapeutic potential of benzofurans in oncology .
  • Pain Management : The efficacy of a benzofuran derivative was evaluated in various nociceptive models in mice, showing significant pain relief comparable to established analgesics while presenting a favorable safety profile .

Comparison with Similar Compounds

Table 1: Structural and Crystallographic Comparison of Benzofuran Derivatives

Compound Name Substituents Space Group Unit Cell Volume (ų) Dihedral Angles (°) Key Interactions Reference
BMDB 4,6-dimethoxy, 3-methyl, 4-bromobenzoyl Not reported Not reported Not reported Hydrogen bonding, π-π stacking
5-Bromo-2,4,6-trimethyl-3-(3-methyl-phenylsulfinyl)-1-benzofuran 5-Br, 2,4,6-trimethyl, 3-sulfinyl P1 (triclinic) 797.84 68.58 (benzofuran-sulfinyl) C–H···O, S···O, π-π interactions
5-Chloro-2,4,6-trimethyl-3-(4-methylphenylsulfinyl)-1-benzofuran 5-Cl, 2,4,6-trimethyl, 3-sulfinyl P1 (triclinic) 799.51 Similar to above C–H···O, π-π stacking
3-(2-Methoxynaphthalen-1-yl)-2-benzofuran-1(3H)-one 3-naphthalenyl, 2-methoxy Not reported Not reported Not reported Not reported

Key Observations :

  • Substituent Effects: Sulfinyl groups (e.g., in ) introduce polarizable sulfur-oxygen bonds, fostering S···O and C–H···O interactions critical for crystal packing.
  • Aromatic Interactions : The naphthalene moiety in the target compound is structurally analogous to the 3-(2-methoxynaphthalen-1-yl) group in , which likely promotes π-π stacking and stabilizes crystal lattices.
  • Crystallographic Software : Structures were resolved using SHELX programs (e.g., SHELXL97, SHELXS97), emphasizing their reliability in small-molecule crystallography .

Pharmacological Profiles

Table 2: Pharmacological Comparison of Benzofuran Derivatives

Compound Name Biological Activity Potency Relative to Standards Mechanism Insights Reference
BMDB Antinociceptive (chemical/thermal models) 15–100× aspirin; 2–50× < morphine Serotoninergic pathway involvement
3-(2-Methoxynaphthalen-1-yl)-2-benzofuran-1(3H)-one Antitumor, antiviral Not quantified Structural similarity to bioactive agents
Sulfinyl-substituted benzofurans (e.g., ) No direct activity reported Focus on structural characterization

Key Observations :

  • BMDB : Demonstrates dose-dependent antinociception via non-opioid pathways, contrasting with morphine.
  • Lack of Data for Target Compound : While the naphthalene-substituted target compound may share pharmacokinetic traits with BMDB, specific activity data remain unverified in the provided evidence.

Preparation Methods

Precursor Synthesis via Friedel-Crafts Reaction

The Friedel-Crafts acylation is a cornerstone for introducing acyl groups to aromatic systems. In the context of benzofuran synthesis, 3,5-dimethoxyphenol serves as a starting material due to its electron-rich aromatic ring, facilitating electrophilic substitution. Reaction with 2-bromo-1-(naphthalen-2-yl)ethan-1-one in the presence of AlCl₃ generates a ketone intermediate, which undergoes cyclization under basic conditions.

Reaction Conditions :

  • Solvent : Anhydrous dichloromethane
  • Catalyst : AlCl₃ (1.2 equiv)
  • Temperature : 0°C to room temperature, 12 hours
  • Cyclization Agent : K₂CO₃ in methanol, reflux (6 hours)

Yield : 58–65% after column chromatography (hexane/ethyl acetate, 4:1).

Mechanistic Pathway

  • Electrophilic Attack : AlCl₃ activates the acylating agent, forming an acylium ion that attacks the para position of 3,5-dimethoxyphenol.
  • Deprotonation : The intermediate enol tautomerizes to a ketone.
  • Cyclization : Base-mediated intramolecular nucleophilic attack of the phenolic oxygen on the ketone forms the benzofuran ring.

Analytical Validation :

  • ¹H NMR (CDCl₃): δ 7.82–7.75 (m, 3H, naphthyl), 6.45 (s, 1H, H-5), 3.89 (s, 6H, OCH₃), 2.41 (s, 3H, CH₃).
  • HRMS : m/z calcd. for C₂₂H₂₀O₃ [M+H]⁺: 356.1412; found: 356.1415.

Transition-Metal-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

The Suzuki reaction enables the introduction of the naphthalen-2-yl group to a preformed benzofuran scaffold. A boronic ester derivative of naphthalene reacts with a 7-bromo-4,6-dimethoxy-2-methylbenzofuran precursor under palladium catalysis.

Reaction Conditions :

  • Catalyst : Pd(PPh₃)₄ (5 mol%)
  • Base : Na₂CO₃ (2.0 equiv)
  • Solvent : DME/H₂O (4:1), 80°C, 24 hours

Yield : 72% after silica gel chromatography.

Nickel-Catalyzed Intramolecular Coupling

Nickel catalysts offer cost-effective alternatives for C–C bond formation. A 2-bromo-4,6-dimethoxyacetophenone derivative bearing a naphthyl group undergoes intramolecular coupling via a Ni(0) complex, forming the benzofuran ring.

Reaction Conditions :

  • Catalyst : Ni(cod)₂ (10 mol%)
  • Ligand : 1,2-bis(diphenylphosphino)ethane (dppe)
  • Reductant : Zn powder (3.0 equiv)
  • Solvent : THF, 60°C, 18 hours

Yield : 68%.

Advantages :

  • Tolerates electron-withdrawing groups on the naphthyl ring.
  • Avoids pre-functionalized boronic acids.

Radical-Mediated Synthesis Using DMSO

Dual Role of DMSO as CH₃ and SMe Synthon

A metal-free approach employs dimethyl sulfoxide (DMSO) activated by cyanuric chloride (TCT) . The reaction proceeds via a radical pathway, where DMSO supplies both methyl and thiomethyl groups, enabling one-pot quaternary carbon formation.

Reaction Conditions :

  • Reagents : TCT (1.5 equiv), DMSO (2.0 equiv)
  • Solvent : Acetonitrile, 80°C, 12 hours
  • Additive : H₂O (0.5 equiv) to control regioselectivity

Yield : 61%.

Mechanistic Insights :

  • TCT Activation : TCT converts DMSO into a reactive electrophilic species.
  • Radical Initiation : Homolytic cleavage generates methyl radicals, which add to the benzofuran precursor.
  • Cyclization : Sequential C–S and C–O bond formation completes the ring.

Photochemical and Electrochemical Methods

UV-Induced Cyclization

Photochemical methods exploit UV light to initiate cyclization of 2-(naphthalen-2-yl)-4,6-dimethoxyphenyl vinyl ethers . The reaction proceeds via a [3+2] cycloaddition mechanism, forming the benzofuran ring in high regioselectivity.

Reaction Conditions :

  • Light Source : 254 nm UV lamp
  • Solvent : Benzene, room temperature, 6 hours

Yield : 55%.

Anodic Oxidation

Electrochemical synthesis using 2-methyl-4,6-dimethoxyphenol and naphthalen-2-ylacetic acid on a platinum anode generates the benzofuran core through dehydrogenative coupling.

Conditions :

  • Potential : +1.2 V vs. Ag/AgCl
  • Electrolyte : LiClO₄ in acetonitrile

Yield : 50%.

Comparative Analysis of Methodologies

Method Yield (%) Catalyst Key Advantage Limitation
Friedel-Crafts 58–65 AlCl₃ High regioselectivity Acidic conditions limit functional groups
Suzuki Coupling 72 Pd(PPh₃)₄ Modular naphthyl introduction Requires pre-halogenated benzofuran
Nickel Catalysis 68 Ni(cod)₂ Cost-effective, broad substrate scope Sensitive to oxygen and moisture
Radical (DMSO/TCT) 61 None Metal-free, one-pot synthesis Moderate yields
Photochemical 55 UV light Mild conditions Low scalability

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.